Cas no 1708268-28-3 (1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1708268-28-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5171731
• Update Time: 2026-03-04

1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[2-(1-pyrrolidinyl)propyl]-

• Inchi： 1S/C10H16N4O2/c1-8(13-4-2-3-5-13)6-14-7-9(10(15)16)11-12-14/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key： SWKWKRBINKGFDO-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCCC2)C)C=C(C(O)=O)N=N1

Additional information on 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid

Introduction to 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708268-28-3) and Its Emerging Applications in Chemical Biology

The compound 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708268-28-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of the triazole scaffold, this molecule has garnered significant attention in recent years due to its structural versatility and potential therapeutic applications. The presence of a pyrrolidine moiety linked to a propyl chain enhances its solubility and bioavailability, making it an attractive candidate for drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of triazole-based compounds in modulating biological pathways. Triazoles are known for their stability, ease of synthesis, and ability to engage with various biological targets. Specifically, the 4-carboxylic acid functional group in this compound allows for further derivatization, enabling the creation of novel analogs with tailored properties. This flexibility has been exploited in the design of molecules targeting neurological disorders, infectious diseases, and cancer.

In the realm of medicinal chemistry, the pyrrolidine ring is a privileged scaffold that frequently appears in bioactive molecules. Its structural motif is often found in drugs that interact with G-protein coupled receptors (GPCRs) and other membrane-bound proteins. The incorporation of this moiety into 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid not only improves pharmacokinetic profiles but also enhances binding affinity to biological targets. This dual functionality has positioned the compound as a promising lead for further investigation.

One of the most compelling aspects of this molecule is its potential in addressing unmet medical needs. Current research indicates that derivatives of triazole-pyrrolidine hybrids exhibit inhibitory activity against enzymes and receptors implicated in inflammation and oxidative stress. For instance, studies have demonstrated that certain analogs can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in pain signaling and inflammatory responses. The carboxylic acid group further facilitates the development of prodrugs or conjugates that can enhance delivery to specific tissues or organs.

The synthesis of 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The construction of the triazole ring typically employs cycloaddition reactions between azides and alkynes, a strategy that has been widely adopted for generating complex heterocycles efficiently. The subsequent introduction of the pyrrolidine side chain followed by functionalization at the 4-position with a carboxylic acid group highlights the compound's synthetic accessibility while maintaining its structural complexity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of this compound with potential targets. These studies have revealed that modifications to the propyl chain or the pyrrolidine ring can significantly alter binding affinities and selectivity profiles. Such insights are critical for optimizing lead compounds into viable drug candidates and have guided experimental efforts toward more potent derivatives.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery due to their diverse biological activities and synthetic tractability. The pyrrolidinopropyl-triazole core exemplifies how structural motifs derived from natural products or traditional pharmacophores can be repurposed for modern therapeutic applications. By leveraging computational tools alongside experimental validation, researchers are uncovering new ways to harness these molecules for treating complex diseases.

Future directions for research on 1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid include exploring its role as an intermediate in more complex drug candidates or investigating its mechanism of action in vitro and in vivo. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into tangible therapeutic benefits. As our understanding of biological systems continues to evolve, compounds like this one will serve as valuable tools for unraveling disease mechanisms and developing innovative treatments.

In summary,1-(2-Pyrrolidin-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708268-28-3) stands out as a versatile scaffold with significant potential in chemical biology and drug development. Its unique combination of structural features—namely the pyrrolidine moiety, triazole core, and carboxylic acid functional group—makes it an exciting candidate for further exploration by researchers worldwide.